Cas no 59611-38-0 (3,4-Thiophenedimethanol, 2,5-diphenyl-)

• Product name: 3,4-Thiophenedimethanol, 2,5-diphenyl-
• CAS No: 59611-38-0
• MF: C₁₈H₁₆O₂S
• MW: 296.383443832397
• CID: 338050
• PubChem ID: 12270908

3,4-Thiophenedimethanol, 2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiophenedimethanol, 2,5-diphenyl-
• [4-(hydroxymethyl)-2,5-diphenylthiophen-3-yl]methanol
• DTXSID70483407
• 59611-38-0

• Inchi： InChI=1S/C18H16O2S/c19-11-15-16(12-20)18(14-9-5-2-6-10-14)21-17(15)13-7-3-1-4-8-13/h1-10,19-20H,11-12H2
• InChI Key： CHQXYALGYZNKEY-UHFFFAOYSA-N
• SMILES： C1(C2=C(CO)C(CO)=C(C3C=CC=CC=3)S2)C=CC=CC=1

Computed Properties

• Exact Mass: 296.08718
• Monoisotopic Mass: 296.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 40.46